4-Bromo-N-(pyridin-2-ylmethyl)naphthalene-1-sulfonamide

• CAS No.: 419538-69-5
• Product Name: 4-Bromo-N-(pyridin-2-ylmethyl)naphthalene-1-sulfonamide
• Molecular Formula: C16H13BrN2O2S
• Molecular Weight: 377.3 g/mol
• IUPAC Name: 4-bromo-N-(pyridin-2-ylmethyl)naphthalene-1-sulfonamide
• Standard InChI: InChI=1S/C16H13BrN2O2S/c17-15-8-9-16(14-7-2-1-6-13(14)15)22(20,21)19-11-12-5-3-4-10-18-12/h1-10,19H,11H2
• Standard InChIKey: GJSDYQXOSHKOGX-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=CC=C2Br)S(=O)(=O)NCC3=CC=CC=N3
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC=C2Br)S(=O)(=O)NCC3=CC=CC=N3
• Appearance: Solid powder
• Description: Pyrabactin is a sulfonamide obtained by formal condensation of the sulfo group of 4-bromonaphthalene-1-sulfonic acid with the exocyclic amino group of 2-pyridylmethylamine. Mimics the action of the abscisic acid, a phytohormone. It has a role as a hormone, a plant growth regulator and an abscisic acid receptor agonist. It is a sulfonamide, a member of pyridines, a member of naphthalenes and an organobromine compound.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Pyrabactin
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• PubChem Compound: 1125790
• Last Modified: Nov 11 2021